Cas no 847846-88-2 (1H-Indole, 3-[1-(2-furanyl)-2-nitropropyl]-)

• Product Name: 1H-Indole, 3-[1-(2-furanyl)-2-nitropropyl]-
• CAS No: 847846-88-2
• MF: C₁₅H₁₄N₂O₃
• MW: 270.283263683319
• CID: 2805896
• PubChem ID: 11737304
• Update Time: 2025-04-21

1H-Indole, 3-[1-(2-furanyl)-2-nitropropyl]- Chemical and Physical Properties

Names and Identifiers

• DTXSID30471446
• 847846-88-2
• 1H-Indole, 3-[1-(2-furanyl)-2-nitropropyl]-

• Inchi： 1S/C15H14N2O3/c1-10(17(18)19)15(14-7-4-8-20-14)12-9-16-13-6-3-2-5-11(12)13/h2-10,15-16H,1H3
• InChI Key： QVTSBJFIWMXIPX-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(C1=CNC2C=CC=CC1=2)C(C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 270.10044231Da
• Monoisotopic Mass: 270.10044231Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 74.8Ų